6,8-dichloro-N-(4-(morpholinosulfonyl)phenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6,8-dichloro-N-(4-morpholin-4-ylsulfonylphenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H16Cl2N2O6S/c21-13-9-12-10-16(20(26)30-18(12)17(22)11-13)19(25)23-14-1-3-15(4-2-14)31(27,28)24-5-7-29-8-6-24/h1-4,9-11H,5-8H2,(H,23,25)
• InChI Key: HLZRQWITKDRGAY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=CC(=CC(=C4OC3=O)Cl)Cl
• Molecular Formula: C20H16Cl2N2O6S
• Molecular Weight: 483.3 g/mol

Description

6,8-dichloro-N-(4-(morpholinosulfonyl)phenyl)-2-oxo-2H-chromene-3-carboxamide, also known as KU-0060648, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Synthesis and Modification

The synthesis of chromene derivatives has been explored through various chemical reactions, demonstrating the compound's versatility as a scaffold for further chemical modification. For example, the reaction of tetrahydrobenzo[b]thiophene derivatives under microwave irradiation has been studied to yield carboxamide derivatives, showcasing the potential for rapid synthesis techniques (A. A. Abdalha et al., 2011). Similarly, reactions involving phosphoruspentasulfide, morpholine, and various nucleophiles have been utilized to create a diverse range of chromene and pyrimidine derivatives, highlighting the chemical flexibility of these structures (D. J. Collins et al., 2000).

Potential Applications

Chromene derivatives have shown promise in a variety of applications, particularly in the development of pharmaceuticals. For instance, studies on the crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides have provided valuable insights into the molecular configurations that could be crucial for drug design (L. Gomes et al., 2015). Moreover, the exploration of chromene-based compounds as potential antimicrobial agents indicates a broad spectrum of bioactivity that could be harnessed for therapeutic purposes (N. Desai et al., 2011).

Structural and Activity Studies

The detailed structural analysis and activity studies of chromene derivatives, such as the synthesis and antitumor activity of specific carboxamide compounds, underscore the importance of chromene scaffolds in medicinal chemistry (X. Ji et al., 2018). These studies provide a foundation for understanding the interactions between chromene derivatives and biological targets, paving the way for the development of novel therapeutics.